1-((1-(Benzofuran-2-carbonyl)piperidin-4-yl)methyl)-3-(3,4,5-trimethoxyphenyl)urea

• IUPAC Name: 1-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl]-3-(3,4,5-trimethoxyphenyl)urea
• InChI: InChI=1S/C25H29N3O6/c1-31-20-13-18(14-21(32-2)23(20)33-3)27-25(30)26-15-16-8-10-28(11-9-16)24(29)22-12-17-6-4-5-7-19(17)34-22/h4-7,12-14,16H,8-11,15H2,1-3H3,(H2,26,27,30)
• InChI Key: TXKUTTRARIHQLP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)NCC2CCN(CC2)C(=O)C3=CC4=CC=CC=C4O3
• Molecular Formula: C25H29N3O6
• Molecular Weight: 467.5 g/mol

Description

1-((1-(Benzofuran-2-carbonyl)piperidin-4-yl)methyl)-3-(3,4,5-trimethoxyphenyl)urea is a useful research compound. Its molecular formula is C25H29N3O6 and its molecular weight is 467.522. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Pharmacokinetics

A study detailed the disposition and metabolism of a novel orexin receptor antagonist with a benzofuran component, highlighting its elimination pathways and metabolite profiles. This research sheds light on the compound's pharmacokinetics, providing insight into its metabolic fate in humans (Renzulli et al., 2011).

Sigma Receptor Binding

Research into the synthesis and evaluation of spiro[[2]benzopyran-1,4'-piperidines] and spiro[[2]benzofuran-1,4'-piperidines], including those with benzofuran components, has explored their binding properties to sigma receptors. This investigation is significant for understanding the potential therapeutic applications of these compounds in targeting sigma receptors (Maier & Wünsch, 2002).

Orexin Receptor Mechanisms in Compulsive Eating

A dual orexin receptor antagonist, incorporating a benzofuran moiety, was evaluated for its effects on binge eating in rats. The study underscores the antagonist's potential in treating eating disorders with a compulsive component by modulating orexin receptor mechanisms (Piccoli et al., 2012).

Antiepileptic and Neurotropic Activity

Investigations into the neurotropic activity of compounds with benzofuran and urea derivatives have been conducted to identify new substances with potential antiepileptic effects. This research contributes to the development of novel therapeutic agents for neurological disorders (Shamshin et al., 2001).

Antimicrobial and Antiproliferative Activities

Studies on benzofuran derivatives, including aryl ureas and carbamates, have explored their antimicrobial properties. This research indicates the potential of these compounds in developing new antimicrobial agents (Kumari et al., 2019).